BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isobutane (CAS
Number: 75-28-5)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Isobutane
CAS No.: 4630-45-9
Cat. No.: B10815321
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutane, with the CAS number 75-28-5, is a saturated branched-chain alkane.[1] Also known
as 2-methylpropane, it is a colorless and flammable gas with a faint petroleum-like odor.[1][2] It
is commonly found in natural gas and crude oil.[2] This document provides a comprehensive
overview of the scientific data available for isobutane, including its physical and chemical
properties, safety information, spectroscopic data, and a representative analytical methodology.
All quantitative data has been summarized in structured tables for ease of reference.

Physicochemical Properties

The fundamental physical and chemical properties of isobutane are crucial for its handling,
storage, and application in various scientific contexts.
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Property Value Source(s)
Molecular Formula C4H10 [2]
Molecular Weight 58.12 g/mol [2]
Melting Point -160 °C (-256 °F) [2][3]
Boiling Point -12 °C (10.4 °F) [2][3]
Density (liquid) 0.557 g/mL at 20 °C [1]
Vapor Density 201 (@r=1)at21°C [2]
Vapor Pressure 72.2 psi (498 kPa) at 37.7 °C [2]
Flash Point -83 °C (-117.4 °F) [2][4]
Autoignition Temperature 460 °C (860 °F) [51[6]
Water Solubility 48.9 mg/kg at 25 °C [2][6]

LogP (Octanol/Water Partition
o 2.76 [2][6]
Coefficient)

Thermochemical Data

Thermochemical data is essential for understanding the energy changes associated with
chemical reactions involving isobutane.

Property Value Source(s)

Standard Enthalpy of

) -134.2 £ 0.6 kd/mol [7]
Formation (gas, AfH°gas)
Standard Molar Entropy (gas,
294.6 J/mol-K [8]
S°gas)
Molar Heat Capaci as,
pacity (9 96.5 J/mol-K at 25 °C [9]
Cp,gas)
Enthalpy of Combustion (gas,
-2869.3 + 0.6 kJ/mol [9]

AcH°gas)
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Safety and Hazard Information

Understanding the safety and hazard profile of isobutane is paramount for its safe handling in
a laboratory or industrial setting.

Parameter Value/information Source(s)
CAS Number 75-28-5 [2]

UN Number 1969 [10][11]
Hazard Class 2.1 (Flammable Gas) [10][11]
Lower Explosive Limit (LEL) 1.8% in air [4]

Upper Explosive Limit (UEL) 8.4% in air [4]

NIOSH REL (TWA) 800 ppm (1900 mg/m3) [2][10]
ACGIH TLV (TWA) 1000 ppm [10][11]

Extremely flammable, gas
) under pressure (may explode if
Primary Hazards _ . [11][12]
heated), simple asphyxiant at

high concentrations.

Strong oxidizing agents (e.g.,
Incompatibilities nitrates, perchlorates), [6][10]

chlorine, fluorine.

Spectroscopic Data

Spectroscopic data is fundamental for the identification and characterization of isobutane.

Mass Spectrometry

The electron ionization mass spectrum of isobutane is characterized by a base peak at m/z
43, corresponding to the stable isopropyl cation ([CH(CHs)z]*). The molecular ion peak at m/z
58 is typically of low intensity.
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miz Relative Intensity Proposed Fragment
58 Low [CaH10]* (Molecular lon)
43 100 (Base Peak) [CsH7]*

41 ~42 [C3Hs]*

29 ~20 [C2Hs]*

27 ~26 [C2Hs]*

Note: Relative intensities can vary slightly between instruments.

Infrared (IR) Spectroscopy

The gas-phase IR spectrum of isobutane shows characteristic absorptions for C-H stretching
and bending vibrations.

Wavenumber (cm~?) Vibration Type
2975 - 2845 C-H stretching
1470 - 1365 C-H bending (deformation)

C-H bending (characteristic for gem-dimethyl

group)

~1380

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the symmetry of the isobutane molecule, its NMR spectra are relatively simple.
'H NMR:

e 0 ~0.95 ppm (doublet, 9H): Corresponds to the nine equivalent protons of the three methyl
(CHs) groups.

e 0 ~1.8 ppm (multiplet, 1H): Corresponds to the single proton of the methine (CH) group.

13C NMR:
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e 0 ~24.6 ppm: Corresponds to the three equivalent methyl (CHs) carbons.
e 0 ~25.2 ppm: Corresponds to the methine (CH) carbon.

Experimental Protocols
Gas Chromatography (GC) Analysis of Isobutane

This section outlines a general experimental protocol for the analysis of isobutane in a
gaseous sample using Gas Chromatography with a Flame lonization Detector (GC-FID).

1. Objective: To determine the purity of an isobutane sample or its concentration in a gas
mixture.

2. Materials and Equipment:
o Gas chromatograph equipped with a Flame lonization Detector (GC-FID).

e Capillary column suitable for light hydrocarbon analysis (e.g., porous layer open tubular
(PLOT) column).

e High-purity carrier gas (e.g., helium or nitrogen).

» High-purity hydrogen and air for the FID.

o Gas-tight syringe or a gas sampling valve for sample introduction.

» Certified standard gas mixture containing isobutane for calibration.
o Data acquisition and processing software.

3. Chromatographic Conditions (Example):

e Column: Alumina PLOT column, 30 m x 0.53 mm ID.

e Oven Temperature Program: 35°C isothermal.[5]

« Injector Temperature: 150°C.
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e Detector Temperature: 250°C.

e Carrier Gas Flow Rate: 5 mL/min (Helium).
e Sample Size: 0.5-1.0 mL.

4. Sample Preparation and Introduction:

o Gaseous samples can be introduced directly into the GC using a gas-tight syringe or a gas
sampling loop.

» For trace analysis in complex matrices like blood, headspace analysis is employed, where
the volatile components from the sample are introduced into the GC.[5]

5. Data Analysis:

e The retention time of the peak corresponding to isobutane is used for qualitative
identification by comparing it to the retention time of a known standard.

e The peak area is used for quantitative analysis. A calibration curve is generated by injecting
known concentrations of the isobutane standard and plotting peak area versus
concentration. The concentration of isobutane in the unknown sample is then determined
from this calibration curve.

Visualizations
Experimental Workflow for GC Analysis
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Caption: Workflow for the quantitative analysis of isobutane using GC-FID.

Common Reaction: Alkylation with Isobutylene
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A significant industrial reaction involving isobutane is its alkylation with isobutylene to produce
isooctane, a high-octane gasoline component.

Reactants

Isobutylene
(C4HS8)
Isobutane
(C4H10)
\_____J

Click to download full resolution via product page

Acid Catalyst Isooctane
(e.g., H2S04) (C8H18)

Caption: Simplified representation of the alkylation of isobutane with isobutylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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